Cas no 7697-32-7 (4-Bromo-3,5-dimethylbenzoic Acid)

• Product Name: 4-Bromo-3,5-dimethylbenzoic Acid
• CAS No: 7697-32-7
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD16250111
• CID: 983072
• PubChem ID: 17937142
• Update Time: 2025-04-20

4-Bromo-3,5-dimethylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Boron Standard Metal Solution
• Benzoic acid, 4-bromo-3,5-dimethyl-
• 4-BROMO-3,5-DIMETHYLBENZOIC ACID
• 4-Bromo-3,5-dimethylbenzoicacid
• OKEOADKQDIJJMU-UHFFFAOYSA-N
• AKOS024098408
• SY152312
• A915333
• 7697-32-7
• MFCD16250111
• Z1269202538
• CS-0098718
• 3.5-dimethyl-4-bromobenzoic acid
• 4-bromo-3,5-dimethyl-benzoic acid
• FT-0736303
• TS-03247
• EN300-133602
• SCHEMBL850504
• DA-02940
• 4-Bromo-3,5-dimethylbenzoic Acid

• MDL： MFCD16250111
• Inchi： 1S/C9H9BrO2/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4H,1-2H3,(H,11,12)
• InChI Key： OKEOADKQDIJJMU-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 227.97857
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.520±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 171 ºC
• Boiling Point: 323.4±30.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• PSA: 37.3

4-Bromo-3,5-dimethylbenzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives